Cas no 1250322-51-0 (4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine)

• Product Name: 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine
• CAS No: 1250322-51-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6603281
• PubChem ID: 62342439
• Update Time: 2025-08-05

4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine
• 1250322-51-0
• 4-[(1-ethyl-1H-imidazol-2-yl)oxy]piperidine
• AKOS011627244
• EN300-1837005

• Inchi： 1S/C10H17N3O/c1-2-13-8-7-12-10(13)14-9-3-5-11-6-4-9/h7-9,11H,2-6H2,1H3
• InChI Key： PEYUPJRJADJTJO-UHFFFAOYSA-N
• SMILES： O(C1=NC=CN1CC)C1CCNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine

Professional Introduction to 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine (CAS No. 1250322-51-0)

4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine, a compound with the chemical identifier CAS No. 1250322-51-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The molecular structure of this compound combines an oxypiperidine moiety with an ethyl-substituted imidazole ring, which together contribute to its distinct pharmacological profile.

The oxypiperidine ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and selectivity. In contrast, the imidazole ring is frequently found in biologically active compounds, particularly those targeting enzymes and receptors involved in metabolic and signaling pathways. The combination of these two structural elements in 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine suggests a multifaceted interaction with biological targets, which may be exploited for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Among these, imidazole derivatives have been extensively investigated for their role in modulating various biological processes. The ethyl-substituted imidazole ring in 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine may contribute to increased solubility and bioavailability, making it a promising candidate for further development. Additionally, the presence of the oxypiperidine moiety could enhance binding interactions with specific proteins or enzymes, potentially leading to the discovery of new therapeutic agents.

In the context of contemporary pharmaceutical research, 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine has been explored for its potential role in addressing various diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The ability to modulate these enzymes could lead to the development of novel anticancer therapies that target specific pathways involved in tumor growth and survival.

The synthesis of 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of the imidazole ring followed by coupling with an oxypiperidine derivative. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the key advantages of 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine is its versatility in drug design. The compound's structural features allow for modifications that can fine-tune its pharmacological properties. For example, variations in the substitution pattern on the oxypiperidine ring can alter binding affinity and selectivity, enabling researchers to optimize the compound for specific therapeutic targets. This flexibility underscores the importance of heterocyclic compounds as building blocks in drug development.

The pharmacokinetic profile of 4-(1-ethyl-1H-imidazol-2-yl)oxypiperidine is another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further preclinical and clinical investigations.

Recent advancements in computational chemistry have also contributed to the study of 4-(1-ethyl-1H-imidazol-2-yloxypiperidine). Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and can guide the design of more potent and selective analogs. By integrating experimental data with computational methods, researchers can accelerate the drug discovery process and increase the likelihood of success in developing new therapeutics.

The potential applications of 4-(1-ethyl-1H-imidazol-yloxypiperidine extend beyond oncology. This compound has shown promise in preclinical models as a modulator of inflammatory pathways and neurotransmitter systems. For instance, it may be effective in treating conditions such as neurodegenerative diseases or chronic inflammation by interacting with specific receptors or enzymes involved in these pathways. The broad spectrum of potential applications underscores the versatility of this compound and its significance in pharmaceutical research.

In conclusion, 4-(1-et-hyl-lH-imidazol-yloxypiperidine (CAS No. 1250322_51_0) is a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of an oxypiperidine moiety and an ethyl-substituted imidazole ring provides a rich foundation for drug design. With ongoing research exploring its pharmacological properties and potential applications, this compound represents a significant contribution to modern medicine. As our understanding of biological systems continues to evolve, compounds like 4-(l_ethyl-lH_imidazoI_2-yloxypiperidine will play an increasingly important role in addressing complex diseases and improving patient outcomes.